Cas no 898767-72-1 (7-(3-Chlorophenyl)-7-oxoheptanenitrile)
898767-72-1 structure
Product Name:7-(3-Chlorophenyl)-7-oxoheptanenitrile
CAS No:898767-72-1
MF:C13H14ClNO
MW:235.709362506866
MDL:MFCD02260569
CID:878833
PubChem ID:24723838
Update Time:2025-09-21
7-(3-Chlorophenyl)-7-oxoheptanenitrile Chemical and Physical Properties
Names and Identifiers
-
- 7-(3-CHLOROPHENYL)-7-OXOHEPTANENITRILE
- MFCD02260569
- 898767-72-1
- DTXSID50642237
- MS-20945
- AKOS016019550
- 7-(3-Chlorophenyl)-7-oxoheptanenitrile
-
- MDL： MFCD02260569
- Inchi： 1S/C13H14ClNO/c14-12-7-5-6-11(10-12)13(16)8-3-1-2-4-9-15/h5-7,10H,1-4,8H2
- InChI Key： SOSKZURYCILMLX-UHFFFAOYSA-N
- SMILES： ClC1=CC=CC(=C1)C(CCCCCC#N)=O
Computed Properties
- Exact Mass: 235.07600
- Monoisotopic Mass: 235.0763918g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 268
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 40.9Ų
Experimental Properties
- PSA: 40.86000
- LogP: 3.99678
7-(3-Chlorophenyl)-7-oxoheptanenitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 203667-1g |
7-(3-chlorophenyl)-7-oxoheptanenitrile |
898767-72-1 | 97% | 1g |
￡249.00 | 2022-03-01 | |
| Fluorochem | 203667-2g |
7-(3-chlorophenyl)-7-oxoheptanenitrile |
898767-72-1 | 97% | 2g |
￡424.00 | 2022-03-01 | |
| Fluorochem | 203667-5g |
7-(3-chlorophenyl)-7-oxoheptanenitrile |
898767-72-1 | 97% | 5g |
￡730.00 | 2022-03-01 | |
| TRC | C093570-250mg |
7-(3-Chlorophenyl)-7-oxoheptanenitrile |
898767-72-1 | 250mg |
$ 190.00 | 2022-06-06 | ||
| TRC | C093570-500mg |
7-(3-Chlorophenyl)-7-oxoheptanenitrile |
898767-72-1 | 500mg |
$ 305.00 | 2022-06-06 | ||
| abcr | AB363716-1 g |
7-(3-Chlorophenyl)-7-oxoheptanenitrile; 97% |
898767-72-1 | 1g |
€417.60 | 2022-06-10 | ||
| abcr | AB363716-2 g |
7-(3-Chlorophenyl)-7-oxoheptanenitrile; 97% |
898767-72-1 | 2g |
€675.10 | 2022-06-10 | ||
| Key Organics Ltd | MS-20945-1G |
7-(3-Chlorophenyl)-7-oxoheptanenitrile |
898767-72-1 | >95% | 1g |
£275.00 | 2025-02-08 | |
| Key Organics Ltd | MS-20945-5G |
7-(3-Chlorophenyl)-7-oxoheptanenitrile |
898767-72-1 | >95% | 5g |
£714.00 | 2025-02-08 | |
| abcr | AB363716-1g |
7-(3-Chlorophenyl)-7-oxoheptanenitrile, 97%; . |
898767-72-1 | 97% | 1g |
€469.20 | 2025-04-15 |
7-(3-Chlorophenyl)-7-oxoheptanenitrile Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
898767-72-1 (7-(3-Chlorophenyl)-7-oxoheptanenitrile) Related Products
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